Benzyl ethyl ether
Benzyl ethyl ether
Benzyl ethyl ether, also known as (ethoxymethyl)benzene or benzyl ethyl oxide, belongs to the class of organic compounds known as benzylethers. These are aromatic ethers with the general formula ROCR' (R = alkyl, aryl; R'=benzene). Benzyl ethyl ether is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, benzyl ethyl ether is primarily located in the cytoplasm. Benzyl ethyl ether is a fruity, pineapple, and powerful tasting compound that can be found in cocoa and cocoa products. This makes benzyl ethyl ether a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
539-30-0
VCID:
VC0152003
InChI:
InChI=1S/C9H12O/c1-2-10-8-9-6-4-3-5-7-9/h3-7H,2,8H2,1H3
SMILES:
CCOCC1=CC=CC=C1
Molecular Formula:
C9H12O
Molecular Weight:
136.19 g/mol
Benzyl ethyl ether
CAS No.: 539-30-0
Reference Standards
VCID: VC0152003
Molecular Formula: C9H12O
Molecular Weight: 136.19 g/mol
| CAS No. | 539-30-0 |
|---|---|
| Product Name | Benzyl ethyl ether |
| Molecular Formula | C9H12O |
| Molecular Weight | 136.19 g/mol |
| IUPAC Name | ethoxymethylbenzene |
| Standard InChI | InChI=1S/C9H12O/c1-2-10-8-9-6-4-3-5-7-9/h3-7H,2,8H2,1H3 |
| Standard InChIKey | AXPZDYVDTMMLNB-UHFFFAOYSA-N |
| SMILES | CCOCC1=CC=CC=C1 |
| Canonical SMILES | CCOCC1=CC=CC=C1 |
| Boiling Point | 186.0 °C |
| Density | d20 0.95 0.947-0.951 (20°) |
| Physical Description | colourless oily liquid with a powerful, fruity, rather sharp aroma |
| Description | Benzyl ethyl ether, also known as (ethoxymethyl)benzene or benzyl ethyl oxide, belongs to the class of organic compounds known as benzylethers. These are aromatic ethers with the general formula ROCR' (R = alkyl, aryl; R'=benzene). Benzyl ethyl ether is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, benzyl ethyl ether is primarily located in the cytoplasm. Benzyl ethyl ether is a fruity, pineapple, and powerful tasting compound that can be found in cocoa and cocoa products. This makes benzyl ethyl ether a potential biomarker for the consumption of this food product. |
| Solubility | Insoluble in water; soluble in oils soluble (in ethanol) |
| Vapor Pressure | 0.92 mmHg |
| PubChem Compound | 10873 |
| Last Modified | Nov 11 2021 |
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